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Compound of Interest

Compound Name: AZD1940

Cat. No.: B1665937 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AZD1940 is not publicly available. This

guidance is based on general best practices for handling potent pharmaceutical compounds

and investigational drugs. Researchers must conduct a site-specific and activity-specific risk

assessment before handling AZD1940 and consult with their institution's Environmental Health

and Safety (EHS) department.

AZD1940 is an investigational, peripherally selective cannabinoid agonist that binds with high

affinity to both CB1 and CB2 receptors.[1] While developed for neuropathic pain, it produced

central nervous system-related side effects in human clinical trials.[1] Observed adverse events

in clinical settings included postural dizziness, nausea, hypotension, and headache.[2] Due to

its potent biological activity and the absence of a comprehensive public safety profile,

AZD1940 should be handled as a potent compound with appropriate containment and personal

protective equipment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for minimizing exposure. The level of PPE should

be determined by a risk assessment that considers the quantity of the compound being

handled, its physical form (e.g., solid powder, solution), and the specific laboratory procedure.

Table 1: Recommended Personal Protective Equipment for Handling AZD1940
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General guidance on PPE for handling hazardous drugs recommends items such as gowns,

face masks, gloves, and hair covers.[3] For potent compounds, it is crucial to use PPE made of

proven resistant materials.[4]

Operational Plan: Handling Procedures
A step-by-step procedural approach is essential to ensure safety.

Experimental Protocol: Preparation of a 10 mM Stock Solution of AZD1940 in DMSO

Preparation:

Designate a specific work area within a certified chemical fume hood for handling

AZD1940.

Assemble all necessary equipment and materials, including an analytical balance,

weighing paper, spatula, vials, and solvent (DMSO).

Prepare a spill kit appropriate for the chemicals being used.

Donning PPE:
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Put on a disposable gown, ensuring complete coverage.

Don an N95 respirator or a powered air-purifying respirator (PAPR).

Put on safety goggles and a face shield.

Don two pairs of nitrile gloves, ensuring the outer gloves overlap the cuffs of the gown.

Weighing and Dissolving:

Carefully weigh the desired amount of AZD1940 powder on an analytical balance inside

the fume hood.

Transfer the powder to an appropriate vial.

Add the calculated volume of DMSO to the vial to achieve a 10 mM concentration.

Securely cap the vial and vortex or sonicate until the compound is fully dissolved.

Labeling and Storage:

Clearly label the vial with the compound name, concentration, solvent, date of preparation,

and appropriate hazard warnings.

Store the stock solution according to the supplier's recommendations (e.g., at -20°C or

-80°C).

Decontamination and Doffing PPE:

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Carefully remove and dispose of all contaminated disposable materials in a designated

hazardous waste container.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing all PPE.
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Disposal Plan
All materials contaminated with AZD1940, including unused compounds, empty vials, and

disposable PPE, must be disposed of as hazardous waste.

Table 2: Disposal Guidelines for AZD1940 and Contaminated Materials

Waste Type Disposal Procedure

Unused/Expired AZD1940

Collect in a clearly labeled, sealed container.

Dispose of through a certified hazardous waste

vendor. Do not dispose of down the drain or in

regular trash.

Contaminated Labware (e.g., vials, pipette tips)
Collect in a designated, puncture-resistant, and

sealed hazardous waste container.

Contaminated PPE (e.g., gloves, gown)
Place in a sealed bag or container labeled as

hazardous waste.

Aqueous Waste (from cleaning)

Collect in a sealed, labeled container. Do not

mix with other waste streams unless

compatibility is confirmed.

Investigational drugs must be destroyed in accordance with institutional guidelines and relevant

regulations, often involving incineration by a licensed facility.[5][6][7][8]
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Workflow for Safe Handling of AZD1940

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

Designate & Prepare Work Area

Don Appropriate PPE

Weigh AZD1940 Powder

Proceed to Handling

Dissolve in Solvent

Label & Store Solution

Decontaminate Work Area

Proceed to Cleanup

Segregate & Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of AZD1940 in a laboratory setting.
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PPE Donning and Doffing Sequence

Donning (Putting On)

Doffing (Taking Off)

1. Gown

2. Respirator

3. Goggles/Face Shield

4. Gloves (over cuffs)

1. Gloves

2. Goggles/Face Shield

3. Gown

4. Respirator
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Caption: Recommended sequence for putting on and taking off personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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